Cas no 34070-68-3 (3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 34070-68-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD00231317
• CID: 318160
• PubChem ID: 2763642
• Update Time: 2025-04-19

3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,4-dihydro-1H-quinoxalin-2-one
• 2(1H)-Quinoxalinone,3,4-dihydro-3-methyl-
• 3,4-dihydro-3-methyl-2(1H)-Quinoxalinone
• 3-Methyl-3,4-dihydro-2(1H)-quinoxalinone
• 4-Acetyl-3-methyl-3,4-dihydro-1H-quinoxalin-2-one
• 3,4-dihydro-3-methyl-1H-quinoxalin-2-one
• 3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 3-methyl-1,3,4-trihydroquinoxalin-2-one
• 3-Methyl-2-oxo-1,2,3,4-tetrahydro-chinoxalin
• (3RS)-3-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• AKOS003000534
• CHEMBL4211780
• BEAJCHFCYQOFGS-UHFFFAOYSA-N
• 10.14272/BEAJCHFCYQOFGS-UHFFFAOYSA-N.1
• AKOS016050409
• Oprea1_141365
• FT-0680203
• doi:10.14272/BEAJCHFCYQOFGS-UHFFFAOYSA-N.1
• SCHEMBL8314713
• 3-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• SB46905
• DTXSID00377067
• SCHEMBL1101924
• EN300-96167
• J-512846
• (3S)-3-methyl-3,4-dihydro-1H-quinoxalin-2-one
• MFCD00231317
• PB10143
• Z1201619874
• 34070-68-3
• A822062
• 2J-532S
• CS-0051283
• 73534-56-2
• 3,4-Dihydro-3-methyl-2(1H)-quinoxalinone; 1,2-Dihydro-2-methyl-3-hydroxyquinoxaline; 3,4-Dihydro-3-methyl-1H-quinoxalin-2-one; 3,4-Dihydro-3-methylquinoxalin-2(1H)-one; 3-Methyl-1,2,3,4-tetrahydroquinoxalin-2-one;
• ALBB-031489
• (3S)-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• (R)-3-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• DB-068931

• MDL： MFCD00231317
• Inchi： 1S/C9H10N2O/c1-6-9(12)11-8-5-3-2-4-7(8)10-6/h2-6,10H,1H3,(H,11,12)
• InChI Key： BEAJCHFCYQOFGS-UHFFFAOYSA-N
• SMILES： O=C1C(C)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.119
• Melting Point: 138-141°C
• Boiling Point: 360.4°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.538
• PSA: 41.13000
• LogP: 1.71510
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives